Cas no 540516-28-7 ((5-bromo-1H-1,3-benzodiazol-2-yl)methanol)

(5-Bromo-1H-1,3-benzodiazol-2-yl)methanol is a heterocyclic organic compound featuring a benzimidazole core substituted with a bromine atom at the 5-position and a hydroxymethyl group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The bromine substituent enhances reactivity for cross-coupling reactions, while the hydroxymethyl group offers functionalization potential for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it a practical intermediate for research and industrial use. The compound’s well-defined reactivity profile ensures reproducibility in synthetic pathways, supporting its utility in medicinal chemistry and material science.
(5-bromo-1H-1,3-benzodiazol-2-yl)methanol structure
540516-28-7 structure
Product Name:(5-bromo-1H-1,3-benzodiazol-2-yl)methanol
CAS No:540516-28-7
MF:C8H7BrN2O
MW:227.057980775833
MDL:MFCD03197450
CID:841151
PubChem ID:4162824
Update Time:2025-06-07

(5-bromo-1H-1,3-benzodiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Bromo-1H-benzo[d]imidazol-2-yl)methanol
    • 2-(Hydroxymethyl)-5-bromobenzimidazole
    • (5-Bromo-1H-benzimidazol-2-yl)methanol
    • (5-BROMO-1H-BENZOIMIDAZOL-2-YL)-METHANOL
    • 2-(Hydroxymethyl)-5-bromo-1H-benzoimidazole
    • 6-bromo-1H-Benzimidazole-2-methanol
    • (6-bromo-1H-benzimidazol-2-yl)methanol
    • (5-bromo-1H-1,3-benzodiazol-2-yl)methanol
    • 1H-Benzimidazole-2-methanol, 6-bromo-
    • (5-Bromo-1H-benzoimidazol-2-yl)methanol
    • 5-bromobenzimidazole-2-methanol
    • RXQCVQKHRKONLO-UHFFFAOYSA-N
    • DB-016603
    • Z1642061114
    • STK502775
    • CS-W000761
    • (5-Bromo-1H-benzimidazol-2-yl)methanol, AldrichCPR
    • SCHEMBL1976712
    • AKOS013069826
    • SCHEMBL12582726
    • 540516-28-7
    • 1h-benzimidazole-2-methanol, 5-bromo
    • MFCD03197450
    • ALBB-003890
    • SY025096
    • 2-Hydroxymethyl-5-Bromo-1H-Benzoimidazole
    • F50181
    • AKOS000321348
    • DS-6341
    • EN300-128831
    • DTXSID50400112
    • MDL： MFCD03197450
    • Inchi： 1S/C8H7BrN2O/c9-5-1-2-6-7(3-5)11-8(4-12)10-6/h1-3,12H,4H2,(H,10,11)
    • InChI Key： RXQCVQKHRKONLO-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)NC(CO)=N2

Computed Properties

  • Exact Mass: 225.97400
  • Monoisotopic Mass: 225.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 48.9

Experimental Properties

  • Density: 1.815
  • Boiling Point: 465.5℃ at 760 mmHg
  • Flash Point: 235.3°C
  • Refractive Index: 1.746
  • PSA: 48.91000
  • LogP: 1.81770

(5-bromo-1H-1,3-benzodiazol-2-yl)methanol Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,Room Temperature

(5-bromo-1H-1,3-benzodiazol-2-yl)methanol Pricemore >>

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